molecular formula C20H21FN4O B5315618 5-[1-(4-fluorobenzyl)-3-piperidinyl]-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one

5-[1-(4-fluorobenzyl)-3-piperidinyl]-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one

Cat. No. B5315618
M. Wt: 352.4 g/mol
InChI Key: NPQKJMHKSORSTR-UHFFFAOYSA-N
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Description

5-[1-(4-fluorobenzyl)-3-piperidinyl]-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a chemical compound that has been extensively studied in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as FPT or Fluoropentamine and is a member of the 1,2,4-triazole family of compounds.

Scientific Research Applications

FPT has been extensively studied for its potential applications in various fields of research. One of the primary applications of FPT is in the field of neuroscience. FPT has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including the regulation of neurotransmitter release. FPT has been shown to modulate the activity of the sigma-1 receptor, which makes it a potential candidate for the treatment of various neurological disorders, including depression, anxiety, and schizophrenia.

Mechanism of Action

The mechanism of action of FPT is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various cellular processes, including the regulation of neurotransmitter release. FPT has been shown to bind to the sigma-1 receptor with high affinity, which leads to the modulation of its activity. This modulation of the sigma-1 receptor activity is believed to be responsible for the biochemical and physiological effects of FPT.
Biochemical and Physiological Effects:
FPT has been shown to have various biochemical and physiological effects. One of the primary effects of FPT is the modulation of the sigma-1 receptor activity, which leads to the regulation of neurotransmitter release. FPT has also been shown to have anxiolytic and antidepressant effects, which makes it a potential candidate for the treatment of various neurological disorders. Additionally, FPT has been shown to have anti-inflammatory effects, which makes it a potential candidate for the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

FPT has several advantages for lab experiments. It has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of the sigma-1 receptor in various cellular processes. Additionally, FPT has been shown to have anxiolytic and antidepressant effects, which makes it a useful tool for studying the mechanisms of these disorders. However, FPT has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not fully understood. Additionally, FPT is not widely available, which makes it difficult to obtain for lab experiments.

Future Directions

There are several future directions for FPT research. One direction is to study the long-term effects of FPT on the sigma-1 receptor and other cellular processes. Another direction is to investigate the potential therapeutic applications of FPT in various neurological and inflammatory disorders. Additionally, future research could focus on the development of new compounds based on the structure of FPT, which could have improved efficacy and fewer side effects.
Conclusion:
In conclusion, FPT is a chemical compound that has been extensively studied in the scientific community due to its potential applications in various fields of research. FPT has a high affinity for the sigma-1 receptor, which makes it a potential candidate for the treatment of various neurological and inflammatory disorders. FPT has several advantages for lab experiments, but it also has some limitations. Future research could focus on studying the long-term effects of FPT and investigating its potential therapeutic applications.

Synthesis Methods

The synthesis of FPT involves a multi-step process, which starts with the reaction of 4-fluorobenzyl chloride with piperidine to form 1-(4-fluorobenzyl)-piperidine. This intermediate is then reacted with phenyl hydrazine to form 5-[1-(4-fluorobenzyl)-3-piperidinyl]-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one. The final product is obtained by purification through recrystallization.

properties

IUPAC Name

3-[1-[(4-fluorophenyl)methyl]piperidin-3-yl]-4-phenyl-1H-1,2,4-triazol-5-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21FN4O/c21-17-10-8-15(9-11-17)13-24-12-4-5-16(14-24)19-22-23-20(26)25(19)18-6-2-1-3-7-18/h1-3,6-11,16H,4-5,12-14H2,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NPQKJMHKSORSTR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)CC2=CC=C(C=C2)F)C3=NNC(=O)N3C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21FN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

352.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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